Cas no 302552-67-6 (N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide)

• Product Name: N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide
• CAS No: 302552-67-6
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.445621013641
• CID: 6074348
• PubChem ID: 718035
• Update Time: 2025-06-08

N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide
• N-[4-(1-Piperidinyl)phenyl]-2-thiophenesulfonamide
• SMR000060678
• AB00037362-02
• IDI1_001337
• (4-piperidylphenyl)(2-thienylsulfonyl)amine
• Oprea1_860129
• AKOS000569047
• Maybridge2_000297
• 302552-67-6
• VU0214583-5
• Oprea1_754570
• N-(4-piperidinophenyl)-2-thiophenesulfonamide
• Z45676460
• CBMicro_036109
• N-(4-(piperidin-1-yl)phenyl)thiophene-2-sulfonamide
• MLS000055673
• BIM-0036049.P001
• F1065-0370
• CHEMBL1427227
• N-(4-piperidin-1-ylphenyl)thiophene-2-sulfonamide
• HMS2479E16
• AB00037362-01
• HMS1303N11

• Inchi： 1S/C15H18N2O2S2/c18-21(19,15-5-4-12-20-15)16-13-6-8-14(9-7-13)17-10-2-1-3-11-17/h4-9,12,16H,1-3,10-11H2
• InChI Key： IQPUVMJQOATHBT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3)C=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 322.08097017g/mol
• Monoisotopic Mass: 322.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.3±56.0 °C(Predicted)
• pka: 8.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide

Introduction to N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide (CAS No. 302552-67-6)

N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide, a compound with the chemical identifier CAS No. 302552-67-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule, featuring a piperidin-1-yl substituent linked to a phenylthiophene core sulfonated at the 2-position, presents a unique combination of pharmacophoric elements that make it an attractive candidate for further investigation.

The piperidin-1-yl group is a well-known pharmacophore in drug discovery, often incorporated into molecules to enhance binding affinity and selectivity. Its presence in N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The phenylthiophene core, on the other hand, is known for its ability to modulate various biological pathways, making it a valuable component in the design of novel bioactive compounds.

The sulfonamide functionality at the 2-position of the phenylthiophene ring introduces additional opportunities for interaction with biological targets. Sulfonamides are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular structure of N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide may contribute to its potential therapeutic efficacy by enhancing its ability to bind to specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. These tools have been instrumental in understanding how N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide might interact with its intended biological targets. Studies using molecular docking simulations have suggested that this compound could potentially inhibit certain kinases and other enzymes involved in cancer progression, providing a rationale for its investigation as a lead compound in oncology research.

In addition to its potential applications in oncology, N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of this compound to interact with inflammatory mediators and signaling pathways could make it a valuable asset in the development of novel anti-inflammatory therapies.

The synthesis of N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.

Pharmaceutical companies and academic institutions are increasingly focusing on developing novel scaffolds like N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide to address unmet medical needs. The unique structural features of this compound make it a compelling candidate for further exploration in drug discovery programs. Its potential applications span multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases, making it a versatile tool for medicinal chemists.

The growing interest in thiophene derivatives as pharmacological agents is driven by their diverse biological activities and favorable pharmacokinetic profiles. Thiophenes are heterocyclic compounds that exhibit a range of biological effects, from antimicrobial to antiviral properties. The sulfonamide-functionalized thiophene core in N-4-(piperidin-1-yl)phenylthiophene-2-sulfonamide is particularly noteworthy for its potential to modulate enzyme activity and receptor binding.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-4-(piperidin-1-y]phenylthiophene)-2-sulfonamide will play an increasingly important role in drug development. Their unique structural features and predicted biological activities make them valuable assets in the quest for novel treatments for complex diseases. The continued investigation of this compound and its derivatives holds promise for advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.